Cas no 1252572-07-8 (Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl-)

• Product Name: Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl-
• CAS No: 1252572-07-8
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5075572
• Update Time: 2023-08-25

Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl-
• 1-(5-bromo-2-fluoro-3-methylphenyl)ethanol

• Inchi： 1S/C9H10BrFO/c1-5-3-7(10)4-8(6(2)12)9(5)11/h3-4,6,12H,1-2H3
• InChI Key： MBQKCFJCSQFOAM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)C(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2